Cas no 31959-78-1 (STYRENE MALEIC ANHYDRIDE COPOLYMER)

• Product Name: STYRENE MALEIC ANHYDRIDE COPOLYMER
• CAS No: 31959-78-1
• MF: C₅H₆O₄^.C₈H₈^.C₄H₂O₃
• MW: 332.30474
• CID: 309968
• Update Time: 2019-03-15

STYRENE MALEIC ANHYDRIDE COPOLYMER Chemical and Physical Properties

Names and Identifiers

• STYRENE MALEIC ANHYDRIDE COPOLYMER
• ADENOSINE 3'-PHOSPHATE 5'-PHOSPHOSULFATE, AZIRIDINE
• (Z)-4-methoxy-4-oxo-but-2-enoic acid
• furan-2,5-dione
• Poly(styrene-alt-maleic anhydride), partial methyl ester
• styrene

• Inchi： InChI=1S/C8H8.C5H6O4.C4H2O3/c1-2-8-6-4-3-5-7-8;1-9-5(8)3-2-4(6)7;5-3-1-2-4(6)7-3/h2-7H,1H2;2-3H,1H3,(H,6,7);1-2H/b;3-2-;
• InChI Key： KTCBAPXXHQDEER-PMOSZIESSA-N
• SMILES： O1C(C=CC1=O)=O.O(C)C(/C=C\C(=O)O)=O.C1(C=C)C=CC=CC=1

Computed Properties

• Exact Mass: 332.09000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.27 g/mL at 25 °C(lit.)
• Refractive Index: n20/D 1.581
• PSA: 106.97000
• LogP: 1.75580
• Solubility: Not available

STYRENE MALEIC ANHYDRIDE COPOLYMER Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：ON4240000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38